4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide

• Molecular Formula: C16H17ClFNO5S
• Molecular Weight: 389.8 g/mol
• IUPAC Name: 4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H17ClFNO5S/c1-22-14-10-16(15(23-2)9-13(14)17)25(20,21)19-7-8-24-12-5-3-11(18)4-6-12/h3-6,9-10,19H,7-8H2,1-2H3
• InChI Key: VIGJCEDAOIUYIU-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NCCOC2=CC=C(C=C2)F

Description

4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide, also known as CFM-2, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide has been studied for its potential applications in neuroscience research, particularly in the field of pain management. It has been shown to have analgesic effects in animal models of neuropathic pain and may have potential therapeutic applications in the treatment of chronic pain conditions.

Mechanism of Action

The exact mechanism of action of 4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide is not fully understood, but it is thought to act as a selective antagonist of the sigma-1 receptor. This receptor is involved in the regulation of pain, mood, and cognition, and may play a role in the development of neuropathic pain.
Biochemical and Physiological Effects
4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide has been shown to have analgesic effects in animal models of neuropathic pain, but it does not appear to have significant effects on acute pain or inflammation. It has also been shown to have some anxiolytic effects in animal models, but further research is needed to fully understand its effects on mood and cognition.

Advantages and Limitations for Lab Experiments

One advantage of 4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide is its selectivity for the sigma-1 receptor, which may make it a useful tool for studying the role of this receptor in pain and other processes. However, its limited solubility in water may make it difficult to use in some experimental settings, and further research is needed to fully understand its potential limitations.

Future Directions

There are several potential future directions for 4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide research. One area of interest is the development of more selective sigma-1 receptor antagonists that may have improved therapeutic potential for pain management and other conditions. Another area of interest is the investigation of the role of the sigma-1 receptor in other physiological processes, such as inflammation and neurodegenerative diseases. Further research is needed to fully understand the potential applications and limitations of 4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide and related compounds.

Synthesis Methods

The synthesis of 4-chloro-N-[2-(4-fluorophenoxy)ethyl]-2,5-dimethoxybenzenesulfonamide involves the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with 4-fluorophenethylamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.